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Compound of Interest

Compound Name: FSLLRY-NH2

Cat. No.: B568837 Get Quote

Essential Safety and Handling Guide for
FSLLRY-NH2
For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for handling the PAR2 inhibitor, FSLLRY-NH2, including detailed

personal protective equipment (PPE) protocols, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is recommended when

handling FSLLRY-NH2.[1][2]
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Activity Required PPE

Routine Handling & Preparation

- Safety glasses with side shields or splash

goggles- Chemical-resistant gloves (e.g., nitrile,

neoprene)- Laboratory coat or gown

Handling of Powders

- In addition to routine PPE, a dust respirator or

a properly fitted N95 mask is necessary to avoid

inhalation.[2]

Large Spills

- Full chemical-resistant suit- Splash goggles-

Dust respirator- Boots- Chemical-resistant

gloves- A self-contained breathing apparatus

(SCBA) may be necessary to avoid inhalation of

the product.[2]

Compound Storage

- Standard laboratory attire. It is recommended

to always wash hands thoroughly after handling

and before eating, smoking, or using the

lavatory.[2]

Operational Handling and Storage
Proper handling and storage are critical to maintain the integrity of FSLLRY-NH2 and prevent

contamination or degradation.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[2]

Handle in a well-ventilated area.[2]

When handling lyophilized peptides, weigh them out quickly and tightly reseal the container.

Allow the container to reach ambient temperature in a desiccator before opening to prevent

moisture absorption.[4]

Storage:
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Keep the container tightly closed.[3][5]

Store in a dry, cool, and well-ventilated place.[2]

Recommended storage for the lyophilized product is at -20°C.[6][7]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

[8] Avoid repeated freeze-thaw cycles by aliquoting solutions.[1]

Disposal Plan
Proper disposal of unused or expired FSLLRY-NH2 is vital for maintaining safety and

environmental responsibility.

General Guidance:

Never dispose of peptides through regular trash or down the drain.[5]

Follow your institution's guidelines for chemical waste disposal.[5]

Observe all federal, state, and local environmental regulations.[3]

Specific Procedures:

Unused Solutions: Collect in a designated, labeled hazardous waste container.

Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have come

into contact with FSLLRY-NH2 should be disposed of as chemically contaminated waste in

appropriately labeled containers.[1]

Spills: For small spills, absorb the material with an inert absorbent and place it in a chemical

waste container. For large spills, follow the PPE guidelines and contain the spill before

cleanup.

Deactivation/Destruction: For ultimate disposal, the recommended method is to dissolve or

mix the material with a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[3] Always consult with your institution's Environmental

Health and Safety (EHS) office for specific procedures.[9]
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Experimental Workflow: Safe Handling and Disposal
of FSLLRY-NH2

Preparation & Handling

Disposal

Start: Obtain FSLLRY-NH2

Don Appropriate PPE

1. Safety First

Weigh Lyophilized Peptide

2. Prepare for Use

Reconstitute in Appropriate Solvent

3. Solution Prep

Perform Experiment

4. Proceed

Collect Waste
(Unused solution, contaminated items)

5. Post-Experiment

Clean Spills

If spill occurs

Package and Label Waste

Dispose via EHS Office
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of FSLLRY-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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